Cas no 2411200-47-8 (2-Chloro-1-spiro[1,3-benzodioxole-2,3'-pyrrolidine]-1'-ylpropan-1-one)

• Product Name: 2-Chloro-1-spiro[1,3-benzodioxole-2,3'-pyrrolidine]-1'-ylpropan-1-one
• CAS No: 2411200-47-8
• MF: C₁₃H₁₄ClNO₃
• MW: 267.708162784576
• CID: 5355982
• Update Time: 2025-08-05

2-Chloro-1-spiro[1,3-benzodioxole-2,3'-pyrrolidine]-1'-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• Z3774902847
• 2-chloro-1-{spiro[1,3-dioxaindane-2,3'-pyrrolidin]-1'-yl}propan-1-one
• 2-Chloro-1-spiro[1,3-benzodioxole-2,3'-pyrrolidine]-1'-ylpropan-1-one

• Inchi： 1S/C13H14ClNO3/c1-9(14)12(16)15-7-6-13(8-15)17-10-4-2-3-5-11(10)18-13/h2-5,9H,6-8H2,1H3
• InChI Key： SJKGBEXQQBGGCS-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCC2(C1)OC1C=CC=CC=1O2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 335
• XLogP3: 2.3
• Topological Polar Surface Area: 38.8

Additional information on 2-Chloro-1-spiro[1,3-benzodioxole-2,3'-pyrrolidine]-1'-ylpropan-1-one

Comprehensive Analysis of 2-Chloro-1-spiro[1,3-benzodioxole-2,3'-pyrrolidine]-1'-ylpropan-1-one (CAS No. 2411200-47-8)

In the realm of organic chemistry and pharmaceutical research, 2-Chloro-1-spiro[1,3-benzodioxole-2,3'-pyrrolidine]-1'-ylpropan-1-one (CAS No. 2411200-47-8) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its spirocyclic framework and chloro-substituted propanone moiety, represents a fascinating subject for researchers exploring novel synthetic pathways and bioactive molecules. Its molecular architecture combines a benzodioxole ring system with a pyrrolidine scaffold, offering a versatile platform for further chemical modifications.

The growing interest in spirocyclic compounds like 2-Chloro-1-spiro[1,3-benzodioxole-2,3'-pyrrolidine]-1'-ylpropan-1-one aligns with current trends in drug discovery, where researchers seek molecules with enhanced stereochemical complexity and target specificity. Recent studies highlight the role of such structures in modulating biological pathways, making them valuable candidates for therapeutic development. The presence of the chloro group further enhances reactivity, enabling diverse derivatization strategies for optimizing physicochemical properties.

From a synthetic perspective, the preparation of CAS No. 2411200-47-8 involves multi-step organic transformations, often employing catalytic methods to construct the spiro center efficiently. Researchers frequently inquire about the stereoselectivity of these reactions, as well as the compound's stability under various conditions—topics that dominate academic discussions and patent literature. Analytical techniques such as NMR spectroscopy and X-ray crystallography are pivotal in confirming its three-dimensional conformation, which directly influences its interaction with biological targets.

Beyond its chemical synthesis, 2-Chloro-1-spiro[1,3-benzodioxole-2,3'-pyrrolidine]-1'-ylpropan-1-one has sparked curiosity in material science applications. Its rigid bicyclic system and electron-rich aromatic components make it a potential building block for advanced polymers or ligands in catalysis. Industry professionals often search for solubility data, thermal stability, and compatibility with common reagents—key parameters for scaling up production or integrating it into functional materials.

Environmental and regulatory considerations also shape the discourse around this compound. While not classified as hazardous, its biodegradability and ecotoxicological profile are subjects of ongoing investigation, reflecting broader societal concerns about sustainable chemistry. Laboratories worldwide prioritize green synthesis routes for derivatives of CAS No. 2411200-47-8, aligning with the principles of atom economy and waste reduction.

In computational chemistry, molecular modeling of 2-Chloro-1-spiro[1,3-benzodioxole-2,3'-pyrrolidine]-1'-ylpropan-1-one provides insights into its electronic distribution and conformational dynamics. These simulations help predict reactivity patterns and guide the design of analogs with improved properties—a methodology frequently explored in peer-reviewed journals and conference presentations.

The commercial availability of 2411200-47-8 through specialty chemical suppliers has facilitated its adoption across research sectors. Product specifications often emphasize purity thresholds (>98%) and storage recommendations, addressing common purchaser inquiries. As the scientific community continues to unravel the potential of this spiroheterocyclic compound, its relevance in interdisciplinary studies remains undeniable.